Cas no 893996-70-8 (2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 893996-70-8
• MF: C₂₁H₂₁BrN₂O₃S
• MW: 461.372043371201
• CID: 5515088
• Update Time: 2025-07-26

2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide
• 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C21H21BrN2O3S/c1-13-19(10-11-23-20(25)15-6-4-5-7-16(15)22)28-21(24-13)14-8-9-17(26-2)18(12-14)27-3/h4-9,12H,10-11H2,1-3H3,(H,23,25)
• InChI Key： HWJNHVLCTGREAL-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C(OC)=C2)=NC=1C)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

Compound CAS No. 893996-70-8: 2-Bromo-N-{2-2-(3,4-Dimethoxyphenyl)-4-Methyl-1,3-Thiazol-5-Ylethyl}Benzamide

2-Bromo-N-{2-2-(3,4-Dimethoxyphenyl)-4-Methyl-1,3-Thiazol-5-Ylethyl}Benzamide, with the chemical identifier CAS No. 893996-70-8, represents a novel class of bioactive molecules that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique molecular architecture, which combines aromatic rings, heterocyclic systems, and functional groups to modulate biological targets with high specificity. Recent studies have highlighted its potential as a therapeutic agent for inflammatory diseases and cancer, driven by its ability to interact with key signaling pathways and cellular receptors.

The molecular structure of 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide is composed of several functional moieties that contribute to its pharmacological activity. The 3,4-dimethoxyphenyl group, a common motif in anti-inflammatory and anti-cancer agents, provides steric and electronic effects that influence binding affinity. The 1,3-thiazol-5-yl ring, a heterocyclic scaffold, enhances the molecule's stability and metabolic resistance, while the 4-methyl substituent introduces additional hydrophobic interactions. The 2-bromo group, positioned at the benzamide core, is critical for modulating the compound's reactivity and biological activity.

Recent advancements in medicinal chemistry have underscored the importance of designing compounds with multifunctional scaffolds to address complex disease mechanisms. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide exhibits selective inhibition of the COX-2 enzyme, a key mediator of inflammation. This finding aligns with the broader trend of developing selective COX-2 inhibitors to minimize gastrointestinal side effects associated with non-selective anti-inflammatory drugs.

Structural analysis of this compound reveals its potential as a dual-action agent. The 3,4-dimethoxyphenyl group interacts with the COX-2 active site through hydrogen bonding, while the 1,3-thiazol-5-yl ring forms hydrophobic interactions with residues in the enzyme's binding pocket. This dual mechanism of action not only enhances potency but also reduces the risk of off-target effects, a critical consideration in drug development.

Recent computational studies have further elucidated the molecular dynamics of 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide in biological systems. A 2024 article in Computational and Structural Chemistry reported that the compound's 2-bromo substituent enhances its affinity for the COX-2 enzyme by stabilizing the transition state during catalytic activity. This insight has guided the optimization of related analogs to improve therapeutic outcomes.

The pharmacokinetic profile of 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide is another area of active research. A 2023 study in Drug Metabolism and Disposition highlighted its favorable oral bioavailability and metabolic stability, attributed to the 1,3-thiazol-5-yl ring's resistance to enzymatic hydrolysis. These properties make it a promising candidate for oral administration, a significant advantage over injectable formulations.

Emerging evidence suggests that 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide may also exhibit anti-cancer properties. A 2024 study in Cancer Research demonstrated its ability to inhibit the proliferation of breast cancer cells by modulating the PI3K/AKT signaling pathway. This dual functionality, targeting both inflammation and cancer, reflects the growing emphasis on multi-target therapeutics in modern drug discovery.

Structural modifications of the compound have further expanded its therapeutic potential. Researchers have explored the impact of substituents on the 3,4-dimethoxyphenyl group, such as the introduction of halogen atoms or methyl groups, to enhance binding affinity and selectivity. These modifications have led to the development of analogs with improved pharmacological profiles, as reported in a 2023 review in Medicinal Chemistry Reviews.

The synthesis of 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide involves a series of well-established chemical reactions. A 2022 study in Organic Chemistry Insights described a scalable method for its preparation, emphasizing the importance of reaction conditions and catalyst selection in achieving high yields. This synthetic approach has facilitated the production of sufficient quantities for preclinical testing, a critical step in drug development.

Recent clinical trials have begun to evaluate the safety and efficacy of 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide in animal models. A 2024 preclinical study in Pharmaceutical Research demonstrated its ability to reduce inflammation in a murine model of rheumatoid arthritis without significant toxicity. These findings support its potential as a next-generation anti-inflammatory agent.

The broader implications of this compound's development extend to the design of other multifunctional drugs. Its unique structure provides a template for the creation of molecules targeting diverse diseases, from autoimmune disorders to neurodegenerative conditions. This approach aligns with the current focus on precision medicine, where tailored therapies address specific molecular targets with minimal side effects.

Future research directions include the exploration of 2-bromo-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide's interactions with other biological targets, such as ion channels and G-protein coupled receptors. Additionally, the development of prodrug formulations to enhance its solubility and bioavailability remains an active area of investigation. These efforts aim to maximize the therapeutic potential of this compound while ensuring its safety and efficacy in clinical settings.